1-(Pyridin-4-ylmethyl)-1,2,4-triazole-3-carbonitrile
Catalog No.
S7860105
CAS No.
M.F
C9H7N5
M. Wt
185.19 g/mol
Availability
In Stock
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Product Name
1-(Pyridin-4-ylmethyl)-1,2,4-triazole-3-carbonitrile
IUPAC Name
1-(pyridin-4-ylmethyl)-1,2,4-triazole-3-carbonitrile
Molecular Formula
C9H7N5
Molecular Weight
185.19 g/mol
InChI
InChI=1S/C9H7N5/c10-5-9-12-7-14(13-9)6-8-1-3-11-4-2-8/h1-4,7H,6H2
InChI Key
XMEWCFGKIXPYQD-UHFFFAOYSA-N
SMILES
C1=CN=CC=C1CN2C=NC(=N2)C#N
Canonical SMILES
C1=CN=CC=C1CN2C=NC(=N2)C#N
XLogP3
0.6
Hydrogen Bond Acceptor Count
4
Exact Mass
185.07014524 g/mol
Monoisotopic Mass
185.07014524 g/mol
Heavy Atom Count
14
Dates
Last modified: 01-05-2024
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